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An In-Depth Technical Guide to Early Experimental Studies on Barium-140

Introduction
Barium-140 (Ba-140) is a radioactive isotope of barium with a half-life of approximately 12.75

days.[1][2] It is a significant radionuclide primarily because it is produced in large quantities as

a fission product during the nuclear fission of uranium and plutonium.[3][4] Early research into

nuclear fission quickly identified Ba-140 as a major component of the resulting radioactive

mixture. Initial radiochemical studies were complicated by the chemical similarities between

barium and radium, leading some early investigators to misidentify the short-lived barium

isotope.[3] The process of separating and identifying fission products was a critical step in

understanding the fundamentals of nuclear reactions.

This technical guide provides a consolidated overview of the early experimental work on

Barium-140. It is intended for researchers, scientists, and drug development professionals,

offering detailed information on its nuclear properties, production, decay characteristics, and

the foundational experimental protocols developed for its separation and analysis.

Nuclear Properties of Barium-140
The fundamental nuclear characteristics of Barium-140 were determined through various early

experimental measurements. These properties are crucial for its detection, handling, and

application in research.
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Property Value

Atomic Number (Z) 56

Mass Number (A) 140

Neutron Number (N) 84

Half-life 12.752 days[1][2][5]

Decay Mode Beta (β-) Emission (100%)[2][6]

Beta Decay Energy (Q-value) 1.0497 MeV[2][5]

Spin and Parity 0+[6]

Daughter Isotope Lanthanum-140 (La-140)[6]

Atomic Mass 139.9106045 u[2][6]

The Barium-140 Decay Chain
Barium-140 decays exclusively via beta emission to Lanthanum-140 (La-140), which is also

radioactive. La-140, with a half-life of 40.31 hours, subsequently decays to the stable isotope

Cerium-140 (Ce-140).[7][8] This parent-daughter relationship is a key feature, and at

equilibrium (after about 19 days), the activity ratio of La-140 to Ba-140 becomes constant at

approximately 1.15.[9]
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Caption: The decay pathway of Barium-140 to stable Cerium-140.

Radiation Spectra
Early spectrometric studies were essential in characterizing the emissions from the Ba-140

decay chain. A 1949 study identified multiple beta and gamma emissions for both Ba-140 and
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its daughter, La-140.[10]

Table 2: Early Measured Radiation Spectra of Ba-140 and La-140[10]

Isotope Radiation
Maximum Energy
(MeV)

Abundance (%)

Barium-140 β⁻ Group 1 1.022 60

β⁻ Group 2 0.48 40

γ-ray 1 0.54 -

γ-ray 2 0.31 -

γ-ray 3 0.16 -

Lanthanum-140 β⁻ Group 1 2.26 10

β⁻ Group 2 1.67 20

β⁻ Group 3 1.32 70

γ-ray 1 2.5 -

γ-ray 2 1.60 -

γ-ray 3 0.82 -

γ-ray 4 0.49 -

γ-ray 5 0.335 -

γ-ray 6 0.093 -

Production of Barium-140
Barium-140 is not a naturally occurring isotope in significant quantities. Its primary source is

nuclear fission, making it a common product in the spent fuel of nuclear reactors.[7][11]

Fission Yield
The fission yield is the fraction of fissions that results in the formation of a given nuclide.

Barium-140 has a relatively high fission yield, making it one of the more abundant fission
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products. Early measurements established these yields for different fissile materials and

neutron energies.

Table 3: Measured Fission Yields of Barium-140

Fission Reaction Fission Yield (%)

U-235 (Thermal Neutrons) 6.32 ± 0.24[8]

U-235 (Thermal Neutrons) 5.6[12]

U-238 (Fast Neutrons) 4.2[12]

Experimental Protocols for Separation and
Purification
The development of effective radiochemical separation techniques was paramount for studying

individual fission products like Ba-140. The methods evolved from simple precipitation to more

sophisticated chromatographic techniques.

Early Precipitation Methods
The earliest attempts to separate fission products relied on classical analytical chemistry. Due

to the chemical similarity of barium and radium (both are alkaline earth metals), they could be

co-precipitated, for instance, with sulfate anions.[3] This similarity initially caused confusion, but

was later exploited for isolating the barium fraction from other fission products.

Ion-Exchange Chromatography for Ba-140/La-140
Separation
A significant advancement was the use of ion-exchange chromatography, particularly for

separating the La-140 daughter from its Ba-140 parent.[13] This is crucial for studying the

properties of each isotope independently.

Experimental Protocol:
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Sample Preparation: A solution containing the Ba-140/La-140 equilibrium mixture is

prepared, typically in a dilute acid like 0.1 N HCl.

Column Adsorption: The solution is loaded onto a cation-exchange resin column, such as

Dowex 50. Both Ba²⁺ and La³⁺ cations are adsorbed onto the resin.[14]

Selective Elution: The column is then washed with a complexing agent. A common eluent is

ammonium α-hydroxyisobutyrate. By carefully controlling the pH and concentration gradient

of the eluent, the lanthanum can be selectively eluted from the column while the barium

remains adsorbed.[14]

Measurement: The separated La-140 is then measured using beta or gamma counting

techniques. The Ba-140 can be later recovered from the resin if needed.[14]
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Caption: Workflow for separating La-140 from Ba-140 via ion-exchange.

Industrial Scale Separation from Reactor Fuel
For producing kilocurie quantities of Ba-140, more robust, batch-processing methods were

developed. One such process was designed for separating Ba-140 from short-cooled Materials

Testing Reactor (MTR) fuel.[15]

High-Level Protocol: This process was based on the differing solubility of barium and other

fission product salts in various acidic and basic media. A key piece of equipment was a

suspended, solid-basket centrifuge used for efficient liquid-solid separations. While specific

details of the chemical flowsheet are proprietary, the general workflow involved dissolving the

irradiated fuel and then using a series of precipitation and centrifugation steps to isolate and

purify the barium fraction. This method demonstrated the feasibility of producing 25,000-curie

batches of Ba-140.[15]
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Caption: High-level workflow for industrial Ba-140 separation.

Early Applications and Biological Studies
The availability of separated Ba-140 enabled early studies into the biological behavior of

barium. As an alkaline earth metal, its metabolism was often compared to that of calcium and

strontium. A 1952 study examined the biodistribution of Ba-140 in rats, finding that its blood

clearance and bone accumulation were faster than that of Calcium-45.[7] However, the total

bone accumulation of Ca-45 was higher. These initial experiments provided foundational data

for toxicology and later for considering the potential of barium radioisotopes in nuclear

medicine.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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